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Compound of Interest

Compound Name: Sudan Orange G-d5

Cat. No.: B1668930

For researchers, scientists, and drug development professionals ensuring the accuracy and
reliability of analytical data is paramount. In the analysis of prohibited Sudan dyes in food and
pharmaceutical products, Certified Reference Materials (CRMs) are indispensable for method
validation, calibration, and quality control. This guide provides an objective comparison of
commercially available CRMs for Sudan dyes, supported by experimental data and detailed
analytical protocols.

Comparison of Certified Reference Materials

Several reputable suppliers offer a range of Sudan dye CRMs, each with its own specifications
and certifications. The following table summarizes the offerings from prominent suppliers.
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) Product Concentration/ o
Supplier Format Certifications
Name/Number Volume
Sudan 1 (DRE-
LGC Standards Neat 100 mg ISO 17034[1][2]
C16986101)
Sudan 1 ISO 17034, ISO
CPAChem (SB24850.100M Neat 100 mg 17025, 1SO
G) 9001][3]
Manufactured by
) ] Sigma-Aldrich
Sigma-Aldrich Sudan I (74033- )
Neat 50 mg Production
(TraceCERT®) 50MG)
GmbH,
Switzerland[4]
Qmx Sudan I, A2S ) 100pg/ml in -
] N Solution A2S Certified[5]
Laboratories Certified Methanol
Sudan Red G,
Qmx -
] neat - A2S Neat - A2S certified[5]
Laboratories -
certified
Sudan Red B,
Qmx
) neat - Neat - Ehrenstorfer[5]
Laboratories
Ehrenstorfer

Performance Data from Analytical Studies

The performance of analytical methods for Sudan dyes is critically dependent on the quality of

the reference standards used. The following tables summarize key performance data from

various studies, which utilized CRMs for method development and validation.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS)

LC-MS/MS is a widely used technique for the sensitive and selective detection of Sudan dyes.
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) Recovery
Analyte Matrix (%) LOQ (ng/kg) LOD (pg/kg) Reference
(V]

Sudan | Spices 88-100 0.7 [6]

Sudan Il Spices 89-104 0.5 [6]

Sudan 1l Spices 89-93 0.7 [6]

Sudan IV Spices 66-79 1.0 [6]
0.125 (Matrix-

11 Azo Dyes Paprika 93.8-115.2 matched - [7]
standard)
2.5-640

10 Dyes Chili Powder 60-95 (Matrix match - [8]
spiked)

High-Performance Liquid Chromatography with Diode
Array Detection (HPLC-DAD)

HPLC-DAD is a robust and cost-effective method for screening Sudan dyes.

. Wavelength
Analyte Matrix Recovery (%) Reference
(Amax)
Sudan | Spices 76-83 480 nm [6]
Sudan Il Spices 76-81 496 nm [6]
Sudan 1l Spices 80-86 504 nm [6]
Sudan IV Spices 70-76 520 nm [6]

Ultra High-Performance Supercritical Fluid
Chromatography-Photodiode Array Detection (UHPSFC-

PDA)
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UHPSFC offers a greener and faster alternative to traditional LC methods.

) Recovery LOQ LOD
Analyte Matrix Reference
(%) (ng/mL) (ng/imL)
Chilli
Sudan I-IV 96.58-104.50  0.50 0.25 [9]
Products

Experimental Protocols

Detailed and standardized experimental protocols are crucial for obtaining reproducible results.
Below are methodologies for common analytical techniques.

Sample Preparation: QUEChERS (Quick, Easy, Cheap,
Effective, Rugged, and Safe)

The QUEChERS method is a popular and efficient technique for extracting Sudan dyes from
complex food matrices.[10]

Materials:

Spice sample (e.qg., chili powder, curry powder)

Water

Acetonitrile

QUECHhERS extraction salts (e.g., 4 g MgSOa, 1 g NaCl, 1.5 g sodium citrate)[8]

Procedure:

Weigh 2 g of the homogenized sample into a 50 mL centrifuge tube.

Add 8 mL of water and vortex for 30 seconds.

Add 10 mL of acetonitrile and the QUEChERS extraction salts.[8]

Shake vigorously for one minute.
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Centrifuge at 4000 rpm for five minutes.[8]

Collect the supernatant (acetonitrile layer) for analysis.

Analytical Method: UPLC-MS/MS

This protocol is for the analysis of 11 Sudan and azo dyes.[8]

Instrumentation: ACQUITY UPLC H-Class System with Xevo TQD MS System|[8]

Column: ACQUITY UPLC BEH C18, 1.7 pm, 2.1 x 50 mm

Mobile Phase: A gradient of water with 0.1% formic acid and methanol with 0.1% formic acid

Flow Rate: 0.4 mL/min

Injection Volume: 5 pL

lonization Mode: Electrospray lonization (ESI) Positive

Data Acquisition: Multiple Reaction Monitoring (MRM)

Analytical Method: TLC/ICMS

This method is suitable for rapid screening of Sudan dyes.[11][12]

Instrumentation: Advion expression CMS with Advion Plate Express TLC Plate Reader[11]
[12]

TLC Plate: Merck TLC Si60 F254[11]

Developing Solvent: Ethyl acetate and hexane (15/85, v/v)[11]

Elution Solvent: 0.1% formic acid in MeOH/ACN (50/50)[11][12]

Flow Rate: 250 pL/min[11][12]

lonization Mode: Positive ion Atmospheric Pressure Chemical lonization (APCI)[11][12]
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Visualizing the Analytical Workflow

The following diagram illustrates a typical workflow for the analysis of Sudan dyes in food
samples, from sample preparation to data analysis.

Click to download full resolution via product page

Caption: General workflow for Sudan dye analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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